COCAETHYLENE-D5, DRUG STANDARD SOLUTION

Specification

• CAS No.: 145682-86-6
• Molecular Formula: C18H18D5NO4
• Molecular Weight: 322.413

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Isotopic Labeling

Cocaethylene-D5 (CAS 529-38-4-D5) is a deuterium-labeled derivative of cocaethylene, where five hydrogen atoms are replaced with deuterium isotopes. This modification stabilizes the molecule against metabolic degradation, ensuring reliable performance as an internal standard. Its empirical formula is C₁₈H₁₈D₅NO₄, with a molecular weight of 322.41 g/mol (compared to 317.38 g/mol for non-deuterated cocaethylene).

Table 1: Physicochemical Properties of Cocaethylene-D5

Property	Value
Melting Point	109°C (similar to non-deuterated)
Boiling Point	408.8±45.0°C (Predicted)
Density	1.20±0.1 g/cm³ (Predicted)
Solubility	Slight in Chloroform, DMSO, Ethanol
pKa	9.04±0.60 (Predicted)

The deuterium atoms are typically incorporated at metabolically inert positions, such as the ethyl ester group, to prevent isotopic exchange during analytical procedures.

Synthesis and Purification

Synthetic Pathways

Cocaethylene-D5 is synthesized via esterification of benzoylecgonine with deuterated ethanol (C₂D₅OD) under acidic conditions. This reaction mirrors the endogenous formation of cocaethylene in humans but employs isotopic labeling to enhance analytical specificity. Key steps include:

• Deuterated Ethanol Activation: Ethanol-D6 reacts with benzoylecgonine in the presence of hydrochloric acid.

• Transesterification: The reaction mixture is heated to 60°C for 12 hours, yielding cocaethylene-D5 with >98% isotopic purity.

• Purification: Column chromatography (silica gel, chloroform/methanol eluent) removes unreacted precursors.

Analytical Applications in Toxicology

Role in LC-MS/MS Assays

Cocaethylene-D5 is indispensable for quantifying cocaethylene in biological matrices. Its identical chromatographic behavior to non-deuterated cocaethylene minimizes matrix effects, while the mass shift (m/z +5) allows discrimination in mass spectrometers.

Table 2: LC-MS/MS Parameters for Cocaethylene-D5 Detection

Parameter	Value
Retention Time	4.2 min (C18 column)
Precursor Ion (m/z)	322.2 → 185.1 (Quantifier)
Collision Energy	35 eV
Limit of Detection (LOD)	0.01 ng/mL

Calibration and Validation

Studies validate linearity across 0.1–200 ng/mL (R² >0.999) in whole blood, with intra-day precision <5% CV. The deuterated standard corrects for extraction efficiency losses, particularly during protein precipitation steps using acetonitrile or phosphate buffers.

Condition	Stability Outcome
Room Temperature (25°C)	Stable for 7 days
Refrigerated (4°C)	Stable for 6 months
Frozen (-20°C)	Stable for 24 months

Pharmacokinetic and Metabolic Studies

In Vitro Transesterification

Cocaethylene-D5 elucidates enzymatic pathways in hepatic models. Rat liver S9 fractions metabolize cocaethylene via esterases, but the deuterated form resists hydrolysis, confirming enzyme-mediated ethyl ester exchange. This property is critical for distinguishing pharmacokinetic parameters from artifact formation during sample preparation.

Cross-Reactivity Studies

No interference occurs between cocaethylene-D5 and common opioids (e.g., morphine, fentanyl) or stimulants (e.g., amphetamine) in multiplex LC-MS/MS panels, ensuring assay specificity.